molecular formula C8H5F5O B1601266 Ethoxypentafluorobenzene CAS No. 776-39-6

Ethoxypentafluorobenzene

Cat. No. B1601266
CAS RN: 776-39-6
M. Wt: 212.12 g/mol
InChI Key: FLGNTIVCWQYTGI-UHFFFAOYSA-N
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Description

Ethoxypentafluorobenzene is a chemical compound with the molecular formula C8H5F5O . It contains a total of 19 bonds, including 14 non-hydrogen bonds, 6 multiple bonds, 2 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, and 1 aromatic ether .


Molecular Structure Analysis

Ethoxypentafluorobenzene has a molecular weight of 212.1167 . It contains total 19 bond(s); 14 non-H bond(s), 6 multiple bond(s), 2 rotatable bond(s), 6 aromatic bond(s), 1 six-membered ring(s) and 1 ether(s) (aromatic) .

Scientific Research Applications

1. Additive for Safer Lithium-Ion Batteries

(Ethoxy)pentafluorocyclotriphosphazene, a derivative of Ethoxypentafluorobenzene, has been synthesized and utilized as a flame-retarding additive for rechargeable lithium-ion batteries. It remarkably enhances the safety of these batteries by making the electrolyte non-flammable even with just a 5 wt% addition, showcasing exceptional efficiency (Xia et al., 2015).

2. Microwave-Assisted Phase-Transfer Catalytic Ethoxylation

In chemical synthesis, Ethoxypentafluorobenzene-related compounds, like p-Ethoxynitrobenzene, have been produced through microwave-assisted phase-transfer catalysis. This process involves the reaction of p-chloronitrobenzene with potassium ethoxide, which highlights the utility of Ethoxypentafluorobenzene derivatives in organic synthesis (Wang & Prasad, 2010).

3. Electrochemical Applications

Studies on the electrochemical reduction of Methoxychlor, a compound structurally similar to Ethoxypentafluorobenzene, have revealed insights into the electrochemical behaviors of such compounds. This research has implications for environmental remediation and understanding the degradation processes of similar organic compounds (McGuire & Peters, 2016).

4. Conformational Analysis Using Spectroscopy

Research into the conformational properties of Ethoxypentafluorobenzene derivatives like ethoxybenzene has been conducted using laser-jet spectroscopy and theoretical calculations. This kind of research is crucial for understanding the physical and chemical properties of such molecules (Egawa, Yamamoto & Daigoku, 2010).

5. Synthesis of Fluorinated Compounds

In the field of organic chemistry, Ethoxypentafluorobenzene derivatives have been used in the synthesis of fluorinated compounds, which are important in pharmaceuticals and agrochemicals. These methods offer new pathways for synthesizing complex fluorinated molecules (Leung & Sammis, 2015).

properties

IUPAC Name

1-ethoxy-2,3,4,5,6-pentafluorobenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5F5O/c1-2-14-8-6(12)4(10)3(9)5(11)7(8)13/h2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FLGNTIVCWQYTGI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C(=C(C(=C1F)F)F)F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5F5O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50506128
Record name 1-Ethoxy-2,3,4,5,6-pentafluorobenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50506128
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

212.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Ethoxy-2,3,4,5,6-pentafluorobenzene

CAS RN

776-39-6
Record name 1-Ethoxy-2,3,4,5,6-pentafluorobenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50506128
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
3
Citations
MD Castle, RG Plevey - Journal of Fluorine Chemistry, 1973 - Elsevier
Sodium (7.5 g) was dissolved in dry ethanol (300 ml) and pentafluorobenzene (50.15 g) was added dropwise over 30 min. The mixture was boiled under reflux for 12 h and poured into …
Number of citations: 3 www.sciencedirect.com
CG Allison, RD Chambers, JAH MacBride… - Journal of the …, 1970 - pubs.rsc.org
… These splittings conditions which have been used to cyclise hydroxyare not apparent in the fluorine spectra owing to the ethoxypentafluorobenzene.lO In our experiments with line-…
Number of citations: 19 pubs.rsc.org
JC STARK - 1970 - search.proquest.com
University Microfilms, A XEROX Company, Ann Arbor, Michigan Page 1 70-18,738 STARK, James C o rn eliu s, 1941- SYNTHESES AND REACTIONS OF POLYFLUOROPHENYL …
Number of citations: 2 search.proquest.com

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